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Compound of Interest

Compound Name: Pyrazine-2,5-dicarboxylic acid

Cat. No.: B093053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for

Pyrazine-2,5-dicarboxylic acid (CAS No. 122-05-4). The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding of the potential

hazards, handling procedures, and emergency responses associated with this compound.

Chemical and Physical Properties
Pyrazine-2,5-dicarboxylic acid is a heterocyclic organic compound that exists as a white to

off-white crystalline solid at room temperature.[1] It has minimal odor and is sparingly soluble in

water.[1] Its chemical structure, featuring a pyrazine ring with two carboxylic acid functional

groups, makes it a valuable intermediate in organic synthesis and coordination chemistry.[1]
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Property Value

Chemical Formula C6H4N2O4

Molecular Weight 168.11 g/mol [2]

Appearance White to off-white crystalline powder/solid[1]

Odor Minimal/No distinct odor[1]

Melting Point 255-260 °C[3]

Solubility Slightly soluble in water[1][3]

Storage Temperature Ambient temperatures[1], 2-8°C[4]

Hazard Identification and Classification
Pyrazine-2,5-dicarboxylic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to skin, eye, and respiratory irritation.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2][4]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation[2]

Acute toxicity, oral Category 4 H302: Harmful if swallowed[2]

Signal Word: Warning

Hazard Pictograms:

alt text
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First-Aid Measures
Prompt and appropriate first-aid measures are crucial in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting.

Never give anything by mouth to an

unconscious person.[6] Get medical attention if

symptoms occur.

Handling, Storage, and Personal Protective
Equipment
Safe Handling

Avoid contact with skin, eyes, and personal clothing.[5]

Wash hands thoroughly after handling.[5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]
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Use only outdoors or in a well-ventilated area.[7]

Minimize dust generation and accumulation.[5]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Store locked up.[7]

Store at room temperature.[6] Some sources recommend storage at 2-8°C under an inert

atmosphere.[4]

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection

Use safety glasses with side-shields or chemical

safety goggles conforming to NIOSH (US) or EN

166 (EU) standards.[6] A face shield may also

be appropriate.[4]

Skin Protection

Handle with gloves. Dispose of contaminated

gloves after use in accordance with applicable

laws and good laboratory practices. Wear

impervious clothing. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.[6]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[7] For

higher risk, a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges may be necessary.

[6]

Stability and Reactivity
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Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[6]

Possibility of Hazardous Reactions: None under normal processing.

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon oxides (CO, CO2) and nitrogen oxides (NOx).[7][6]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Spill Detected Evacuate Personnel
to Safe Areas

Immediate Action Ensure Adequate
Ventilation

Wear Appropriate PPE
(Gloves, Goggles,

Respirator)

Contain Spill
(Prevent further leakage)

Clean Up Spill
(Sweep up or absorb
with inert material)

Place in Suitable,
Closed Containers

for Disposal

Decontaminate
Spill Area

Dispose of Waste
(According to local,
regional, national

regulations)

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Personal precautions include ensuring adequate ventilation and using personal protective

equipment.[8] Environmental precautions involve preventing the product from entering drains or

water courses.[9] For cleanup, sweep up and shovel the material into suitable containers for

disposal.[8]

Toxicological and Ecological Information
Toxicological Information
Limited quantitative toxicological data is available for Pyrazine-2,5-dicarboxylic acid. The

primary health effects are irritation to the skin, eyes, and respiratory system.[1] Prolonged or
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repeated exposure may lead to gastrointestinal discomfort if ingested.[1] It is not currently

classified as a carcinogen by major regulatory agencies.[1]

Experimental Protocols for Hazard Evaluation (General Methodologies):

Skin Irritation/Corrosion: Assays are typically conducted following OECD Guideline 404. The

test substance is applied to the shaved skin of a test animal (historically rabbits). The site is

observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Eye Irritation/Corrosion: OECD Guideline 405 is the standard protocol. The test substance is

instilled into one eye of a test animal (historically rabbits), and the eye is examined for effects

on the cornea, iris, and conjunctiva at set time points.

Acute Oral Toxicity: OECD Guideline 423 (Acute Toxic Class Method) is a common protocol.

The test substance is administered orally to a group of animals at a specific dose level. The

animals are observed for signs of toxicity and mortality over a period of time to determine a

classification.

Ecological Information
There is no specific data available regarding the ecological effects of Pyrazine-2,5-
dicarboxylic acid. It is advised to prevent its release into the environment.[8] It is not known to

be hazardous to the environment or non-degradable in wastewater treatment plants.[8]

Disposal Considerations
Waste from this product should be treated as hazardous waste.[8] Disposal must be in

accordance with local, regional, and national regulations.[7][8] It is recommended to contact a

licensed professional waste disposal service.[4] Contaminated packaging should be disposed

of as unused product.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and nitrogen oxides.[7][8]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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